(+)-S-Arotinolol
(+)-S-Arotinolol
Brand Name:
Vulcanchem
CAS No.:
139332-61-9
VCID:
VC0164414
InChI:
InChI=1S/C15H21N3O2S3/c1-15(2,3)17-6-9(19)7-21-14-18-10(8-22-14)11-4-5-12(23-11)13(16)20/h4-5,8-9,17,19H,6-7H2,1-3H3,(H2,16,20)/t9-/m0/s1
SMILES:
CC(C)(C)NCC(CSC1=NC(=CS1)C2=CC=C(S2)C(=O)N)O
Molecular Formula:
C15H21N3O2S3
Molecular Weight:
371.5 g/mol
(+)-S-Arotinolol
CAS No.: 139332-61-9
Main Products
VCID: VC0164414
Molecular Formula: C15H21N3O2S3
Molecular Weight: 371.5 g/mol
| CAS No. | 139332-61-9 |
|---|---|
| Product Name | (+)-S-Arotinolol |
| Molecular Formula | C15H21N3O2S3 |
| Molecular Weight | 371.5 g/mol |
| IUPAC Name | 5-[2-[(2S)-3-(tert-butylamino)-2-hydroxypropyl]sulfanyl-1,3-thiazol-4-yl]thiophene-2-carboxamide |
| Standard InChI | InChI=1S/C15H21N3O2S3/c1-15(2,3)17-6-9(19)7-21-14-18-10(8-22-14)11-4-5-12(23-11)13(16)20/h4-5,8-9,17,19H,6-7H2,1-3H3,(H2,16,20)/t9-/m0/s1 |
| Standard InChIKey | BHIAIPWSVYSKJS-VIFPVBQESA-N |
| Isomeric SMILES | CC(C)(C)NC[C@@H](CSC1=NC(=CS1)C2=CC=C(S2)C(=O)N)O |
| SMILES | CC(C)(C)NCC(CSC1=NC(=CS1)C2=CC=C(S2)C(=O)N)O |
| Canonical SMILES | CC(C)(C)NCC(CSC1=NC(=CS1)C2=CC=C(S2)C(=O)N)O |
| PubChem Compound | 12797284 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume